Cas no 16597-46-9 (Cysteine,S-(phenylmethyl)-)

Cysteine,S-(phenylmethyl)- structure
Cysteine,S-(phenylmethyl)- structure
Product Name:Cysteine,S-(phenylmethyl)-
CAS No:16597-46-9
MF:C10H13NO2S
MW:211.28072142601
CID:212663
PubChem ID:220175
Update Time:2025-04-19

Cysteine,S-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cysteine,S-(phenylmethyl)-
    • 2-AMINO-3-(BENZYLTHIO)PROPANOIC ACID
    • (2S)-S-benzylcysteine
    • (D)-2-Amino-3-(benzylthio)propanoic acid
    • (R)-2-AMINO-3-(S-BENZYLTHIO)PROPANOIC ACID
    • (S)-2-AMINO-3-(S-BENZYLTHIO)PROPANOIC ACID
    • (S)-BENZYL-D-CYS
    • D-CYSTEINE(BZL)-OH
    • D-S-benzyl-cysteine
    • S-benzyl-D-cystein
    • S-BENZYL-D-CYSTEINE
    • S-benzyl-L-cystein
    • NS00087285
    • A816517
    • starbld0003358
    • AKOS000178898
    • NCI60_003998
    • CHEMBL2009858
    • 2-amino-3-benzylsulfanyl-propanoic acid
    • DL-Cysteine-1-13C, S-(phenylmethyl)-
    • MFCD00151996
    • NSC523123
    • S-Benzyl-dl-cysteine
    • NSC638614
    • NSC-523123
    • 2-AMINO-3-(BENZYLSULFANYL)PROPANOIC ACID
    • 16597-46-9
    • FT-0634620
    • FT-0638285
    • 2-amino-3-(benzylthio)propionic acid
    • SR-01000883992
    • NSC-2527
    • S-Benzylcysteine, 90% (H-DL-Cys(Bzl)-OH)
    • SR-01000883992-1
    • 77284-35-6
    • 5680-65-9
    • NSC43125
    • AKOS017259233
    • BS-3474
    • 2-amino-3-benzylsulfanylpropanoic acid
    • Benzylcysteine #
    • SY057127
    • 6304-78-5
    • (2S)-2-amino-3-benzylsulfanylpropanoic acid
    • NSC2527
    • S-Benzylcysteine
    • NSC-638614
    • SCHEMBL1109643
    • Inchi: 1S/C10H13NO2S/c11-9(10(12)13)7-14-6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)
    • InChI Key: GHBAYRBVXCRIHT-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1)CC(C(=O)O)N

Computed Properties

  • Exact Mass: 211.06679
  • Monoisotopic Mass: 211.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 88.6Ų

Experimental Properties

  • Density: 1.258
  • Boiling Point: 379.2°Cat760mmHg
  • Flash Point: 183.2°C
  • PSA: 63.32
  • LogP: 2.03200
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